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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B15592040 Get Quote

A comprehensive review of the existing scientific literature reveals a significant gap in the

knowledge surrounding 1,9-Caryolanediol 9-acetate. While the compound is identified and

commercially available, there is a notable absence of in-depth studies on its biological

activities, mechanisms of action, and specific experimental applications.

This guide compiles all publicly available data on 1,9-Caryolanediol 9-acetate. However, due

to the lack of published research, it is not possible to provide extensive quantitative data on

biological activity, detailed experimental protocols, or signaling pathway diagrams as

requested. The information presented is based on data from chemical suppliers and general

knowledge of the compound class.

Chemical and Physical Properties
1,9-Caryolanediol 9-acetate is classified as a sesquiterpenoid, a large class of naturally

occurring compounds. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 155488-34-9 Chemical Supplier Catalogs

Molecular Formula C₁₇H₂₈O₃ Chemical Supplier Catalogs

Molecular Weight 280.40 g/mol Chemical Supplier Catalogs

Class Sesquiterpenoid Chemical Supplier Catalogs

Synonyms

(1R,2S,5R,8S,9S)-4,4,8-

Trimethyltricyclo[6.3.1.0²,⁵]dod

ecane-1,9-diol 9-acetate

Chemical Supplier Catalogs

Appearance Powder Chemical Supplier Catalogs

Purity ≥98% (via HPLC) Chemical Supplier Catalogs

Biological Activity and Pharmacological Profile
Extensive searches of scientific databases have not yielded any specific studies detailing the

biological or pharmacological activities of 1,9-Caryolanediol 9-acetate.

While this specific compound remains uncharacterized, the broader class of caryolane

sesquiterpenoids has been investigated for various biological activities. It is important to note

that the following information is based on related compounds and should not be directly

attributed to 1,9-Caryolanediol 9-acetate without experimental verification.

Potential Anti-inflammatory Activity: Some sesquiterpenoids have demonstrated anti-

inflammatory properties.

Potential Cytotoxic Activity: Various sesquiterpenoids have been evaluated for their effects

against cancer cell lines.

Potential Antimicrobial Activity: Certain compounds within this class have shown activity

against bacteria and fungi.

It must be reiterated that these are general properties of the broader chemical class, and no

specific data exists for 1,9-Caryolanediol 9-acetate.
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Experimental Protocols
A thorough review of scientific literature did not reveal any published experimental protocols

where 1,9-Caryolanediol 9-acetate was the subject of investigation. This includes, but is not

limited to:

Isolation and purification from natural sources.

Synthetic methodologies.

Protocols for in vitro or in vivo biological assays.

Mechanism of Action and Signaling Pathways
There is currently no information available regarding the mechanism of action or any

associated signaling pathways for 1,9-Caryolanediol 9-acetate. Consequently, no diagrams

can be generated.

Summary and Future Directions
1,9-Caryolanediol 9-acetate is a known chemical entity that is available for research

purposes. However, its biological and pharmacological properties remain unexplored in the

public domain. The lack of published data prevents the creation of an in-depth technical guide

as requested.

For researchers, scientists, and drug development professionals, this represents an opportunity

for novel investigation. Future research could focus on:

Screening 1,9-Caryolanediol 9-acetate for a range of biological activities, such as anti-

inflammatory, anticancer, and antimicrobial effects.

Elucidating its mechanism of action and identifying potential molecular targets.

Conducting structure-activity relationship (SAR) studies with related caryolane

sesquiterpenoids.

Until such studies are conducted and published, a comprehensive technical whitepaper on 1,9-
Caryolanediol 9-acetate cannot be fully realized.
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To cite this document: BenchChem. [In-Depth Technical Guide: 1,9-Caryolanediol 9-acetate
(CAS: 155488-34-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592040#1-9-caryolanediol-9-acetate-cas-number-
155488-34-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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